Cas no 1006960-83-3 (4-(4-Chloro-1H-pyrazol-1-yl)-3-fluoroaniline)

4-(4-Chloro-1H-pyrazol-1-yl)-3-fluoroaniline is a fluorinated aniline derivative featuring a chloro-substituted pyrazole moiety. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, offering structural flexibility for further functionalization. The presence of both chloro and fluoro substituents enhances its reactivity, making it valuable in cross-coupling reactions and heterocyclic chemistry. Its well-defined molecular structure ensures consistent performance in applications requiring precise electronic and steric properties. The compound is typically characterized by high purity and stability under standard handling conditions, making it suitable for research and industrial-scale processes. Proper storage in a cool, dry environment is recommended to maintain its integrity.
4-(4-Chloro-1H-pyrazol-1-yl)-3-fluoroaniline structure
1006960-83-3 structure
Product Name:4-(4-Chloro-1H-pyrazol-1-yl)-3-fluoroaniline
CAS No:1006960-83-3
MF:C9H7ClFN3
MW:211.623383760452
MDL:MFCD08699598
CID:3060770
PubChem ID:19627202
Update Time:2025-05-27

4-(4-Chloro-1H-pyrazol-1-yl)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Chloro-1H-pyrazol-1-yl)-3-fluoroaniline
    • CS-0268912
    • 4-(4-chloropyrazol-1-yl)-3-fluoroaniline
    • EN300-231130
    • 1006960-83-3
    • STK351419
    • 4-(4-chloropyrazol-1-yl)-3-fluoro-aniline
    • AKOS000318459
    • MDL: MFCD08699598
    • Inchi: 1S/C9H7ClFN3/c10-6-4-13-14(5-6)9-2-1-7(12)3-8(9)11/h1-5H,12H2
    • InChI Key: NQXHOZBTINTZHY-UHFFFAOYSA-N
    • SMILES: ClC1C=NN(C=1)C1C=CC(=CC=1F)N

Computed Properties

  • Exact Mass: 211.0312531Da
  • Monoisotopic Mass: 211.0312531Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų

4-(4-Chloro-1H-pyrazol-1-yl)-3-fluoroaniline Pricemore >>

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